Cas no 1103261-00-2 (2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene)

• Product Name: 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene
• CAS No: 1103261-00-2
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• MDL: MFCD12138930
• CID: 2112286
• PubChem ID: 43560518
• Update Time: 2025-10-30

2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-4-chloro-1-(cyclopropylmethoxy)Benzene
• 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene

• MDL： MFCD12138930
• Inchi： 1S/C11H12BrClO/c12-6-9-5-10(13)3-4-11(9)14-7-8-1-2-8/h3-5,8H,1-2,6-7H2
• InChI Key： MHXIGPSOIUAVBU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1OCC1CC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene

Introduction to 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene (CAS No. 1103261-00-2)

2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene (CAS No. 1103261-00-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique functional groups, including a bromomethyl, chloro, and cyclopropylmethoxy substituents, offers a wide range of applications in the development of novel pharmaceuticals and chemical intermediates.

The molecular structure of 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene is particularly noteworthy due to its potential for modulating biological activities. The bromomethyl group can serve as a reactive site for various chemical transformations, such as nucleophilic substitution reactions, which are crucial in the synthesis of complex molecules. The chloro substituent adds to the compound's versatility by influencing its electronic properties and reactivity. Additionally, the cyclopropylmethoxy group provides steric and electronic effects that can enhance the compound's stability and bioavailability.

Recent studies have highlighted the potential of 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene in the development of new therapeutic agents. For instance, a research team at the University of California, San Francisco, has reported the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. These agents have shown promising activity against several viral infections, including influenza and hepatitis C. The bromomethyl group in 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene plays a critical role in facilitating the formation of covalent bonds with viral enzymes, thereby inhibiting their function.

In another study published in the Journal of Medicinal Chemistry, researchers from Harvard University explored the use of 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene in the development of anticancer drugs. The compound was used as a building block to synthesize a series of small molecules that target specific signaling pathways involved in cancer cell proliferation. Preliminary results from in vitro and in vivo studies have demonstrated that these molecules exhibit potent antiproliferative activity against various cancer cell lines.

The synthetic accessibility of 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene is another factor contributing to its popularity among chemists and pharmaceutical researchers. The compound can be synthesized through a multi-step process involving selective functionalization and coupling reactions. One common approach involves the bromination of 4-chloro-1-cyclopropylmethoxybenzene followed by methylation to introduce the bromomethyl group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene, such as its melting point, boiling point, and solubility, are well-documented in scientific literature. These properties are essential for optimizing its use in various chemical reactions and formulations. For example, its solubility in common organic solvents like dichloromethane and dimethylformamide makes it an ideal candidate for solution-phase synthesis.

In addition to its applications in drug discovery and development, 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene has also found use as a chemical probe in biological studies. Researchers at the National Institutes of Health (NIH) have utilized this compound to investigate protein-protein interactions and enzyme inhibition mechanisms. The ability to modify the bromomethyl group with different functional groups allows for the creation of diverse chemical libraries that can be screened for specific biological activities.

The safety profile of 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken to ensure safe use. This includes wearing personal protective equipment (PPE), working under well-ventilated conditions, and following standard laboratory safety protocols.

In conclusion, 2-(Bromomethyl)-4-chloro-1-(cyclopropylmethoxy)benzene (CAS No. 1103261-00-2) is a valuable compound with significant potential in various areas of research and development. Its unique molecular structure and versatile reactivity make it an attractive candidate for the synthesis of novel pharmaceuticals and chemical intermediates. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of medicinal chemistry.